(E)-6-(2-fluorostyryl)-3-(pyridin-3-yl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
Description
The compound (E)-6-(2-fluorostyryl)-3-(pyridin-3-yl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole belongs to the fused triazolothiadiazole class, a scaffold renowned for its diverse bioactivity. Its structure features:
- Position 3: A pyridin-3-yl group, enhancing solubility and enabling π-π interactions with biological targets .
- Position 6: A (2-fluorostyryl) moiety, contributing to steric bulk and electronic effects via fluorine’s electronegativity and styryl’s conjugation .
Triazolothiadiazoles are synthesized via cyclization reactions, often using phosphoryl chloride (POCl₃) as a catalyst . Their bioactivity is attributed to the planar fused heterocyclic core, which facilitates interactions with enzymes or receptors .
Properties
IUPAC Name |
6-[(E)-2-(2-fluorophenyl)ethenyl]-3-pyridin-3-yl-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H10FN5S/c17-13-6-2-1-4-11(13)7-8-14-21-22-15(19-20-16(22)23-14)12-5-3-9-18-10-12/h1-10H/b8-7+ | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KZYUUUWCGUFZAD-BQYQJAHWSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)C=CC2=NN3C(=NN=C3S2)C4=CN=CC=C4)F | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=C(C(=C1)/C=C/C2=NN3C(=NN=C3S2)C4=CN=CC=C4)F | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H10FN5S | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
323.3 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Biological Activity
The compound (E)-6-(2-fluorostyryl)-3-(pyridin-3-yl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole represents a unique class of heterocyclic compounds that have garnered attention due to their diverse biological activities. This article aims to provide a comprehensive overview of the biological activity associated with this compound, including its pharmacological properties, mechanisms of action, and potential therapeutic applications.
Chemical Structure and Properties
(E)-6-(2-fluorostyryl)-3-(pyridin-3-yl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole features a complex structure characterized by:
- A triazole ring
- A thiadiazole moiety
- A pyridine ring
- A fluorostyryl group
This structural composition is significant as it influences the compound's interaction with biological targets.
Antimicrobial Activity
Research indicates that compounds containing the [1,2,4]thiadiazole and triazole rings exhibit notable antimicrobial properties. Specifically, derivatives of thiadiazoles have been shown to possess activity against various bacterial and fungal strains. For instance:
- Antibacterial : Studies have demonstrated effective inhibition of Gram-positive and Gram-negative bacteria.
- Antifungal : Certain derivatives exhibited significant antifungal activity against Candida species and other pathogenic fungi .
Antiviral Activity
The compound has also been evaluated for its antiviral properties. Notably:
- In vitro studies suggest efficacy against viruses such as human papillomavirus (HPV) and potentially others through specific binding mechanisms .
Anticancer Activity
Several studies have explored the anticancer potential of triazolo-thiadiazole derivatives. The mechanisms identified include:
In particular, research on similar compounds has highlighted their ability to target cancer cells selectively while sparing normal cells.
The biological activities of (E)-6-(2-fluorostyryl)-3-(pyridin-3-yl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole can be attributed to several mechanisms:
- Enzyme Inhibition : The compound may inhibit key enzymes involved in inflammation and cancer progression (e.g., COX enzymes) .
- Receptor Interaction : Binding to specific receptors can modulate signaling pathways related to cell growth and apoptosis.
Case Studies and Research Findings
Comparison with Similar Compounds
Structural and Crystallographic Insights
Anticancer Activity
- Adamantyl Derivatives : High antiproliferative activity (e.g., 5d: IC₅₀ = 5.7 µM against MCF-7 cells) due to lipophilicity and membrane penetration .
- Indole Derivatives : Target Bcl-2 proteins (e.g., 5a: 70% apoptosis induction at 10 µM) via π-π interactions .
- Styryl/Pyridyl Hybrids : Predicted to inhibit kinases (e.g., EGFR) through pyridine-metal coordination .
Antibacterial and Enzyme Inhibition
- Nitro and Halogen-Substituted Derivatives :
Data Tables
Table 1: Melting Points and Yields of Selected Analogues
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
